Cas no 145240-42-2 (2',4'-Difluoro-2-hydroxyacetophenone)

• Product Name: 2',4'-Difluoro-2-hydroxyacetophenone
• CAS No: 145240-42-2
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• MDL: MFCD06203064
• CID: 138020
• PubChem ID: 15253027
• Update Time: 2025-06-10

2',4'-Difluoro-2-hydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,4-difluorophenyl)-2-hydroxy-
• 1-(2,4-difluorophenyl)-2-hydroxyethanone
• 2',4'-DIFLUORO-2-HYDROXYACETOPHENONE
• Ethanone,1-(2,4-difluorophenyl)-2-hydroxy
• RARECHEM AL BD 1384
• 2-HYDROXY-1-(2,4-DIFLUOROPHENYL)ETHANONE
• AC4317
• 2,4-DIFLUORO-2-HYDROXYACETOPHENONE
• 1-(2,4-difluorophenyl)-2-hydroxyethan-1-one
• Ethanone, 1-(2,4-difluorophenyl)-2-hydroxy-
• Z906206870
• SB85231
• 145240-42-2
• DTXSID80570493
• SY130962
• EN300-115291
• CS-0138022
• 2 inverted exclamation mark ,4 inverted exclamation mark -Difluoro-2-hydroxyacetophenone
• MFCD06203064
• AKOS011306090
• 1-(2,4-Difluorophenyl)-2-Hydroxy-Ethanone
• 2',4'-Difluoro-2-hydroxyacetophenone

• MDL： MFCD06203064
• Inchi： 1S/C8H6F2O2/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,11H,4H2
• InChI Key： QTPAAEPVWGSHJB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CO)=O)F

Computed Properties

• Exact Mass: 172.03400
• Monoisotopic Mass: 172.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 253.3±25.0 °C at 760 mmHg
• PSA: 37.30000
• LogP: 1.13980

2',4'-Difluoro-2-hydroxyacetophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2',4'-Difluoro-2-hydroxyacetophenone

Recent Advances in the Application of 2',4'-Difluoro-2-hydroxyacetophenone (CAS: 145240-42-2) in Chemical Biology and Pharmaceutical Research

The compound 2',4'-Difluoro-2-hydroxyacetophenone (CAS: 145240-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This fluorinated acetophenone derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have highlighted its role in facilitating the development of novel therapeutic candidates with improved pharmacokinetic properties and target specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2',4'-Difluoro-2-hydroxyacetophenone as a key building block for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The incorporation of fluorine atoms at the 2' and 4' positions was found to enhance the compound's binding affinity to the ATP-binding pocket of EGFR, thereby improving its inhibitory activity against cancer cell proliferation. The study demonstrated a 40% increase in inhibitory potency compared to non-fluorinated analogs, underscoring the importance of fluorination in drug design.

Another notable application of 2',4'-Difluoro-2-hydroxyacetophenone is in the development of antimicrobial agents. A 2022 research article in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of novel Schiff base derivatives using this compound as a precursor. These derivatives exhibited broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 2 to 8 µg/mL. The presence of the hydroxyacetophenone moiety was identified as critical for disrupting bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

Beyond its therapeutic applications, 2',4'-Difluoro-2-hydroxyacetophenone has also been employed in the design of fluorescent probes for bioimaging. A 2023 study in Analytical Chemistry detailed the development of a turn-on fluorescent probe based on this compound for the selective detection of reactive oxygen species (ROS) in live cells. The probe demonstrated high sensitivity and specificity, with a detection limit of 0.1 µM for hydrogen peroxide, making it a valuable tool for studying oxidative stress in biological systems.

In conclusion, the versatility of 2',4'-Difluoro-2-hydroxyacetophenone (CAS: 145240-42-2) in chemical biology and pharmaceutical research is evident from its diverse applications in drug discovery, antimicrobial development, and bioimaging. Recent studies have not only expanded our understanding of its mechanistic roles but also paved the way for the design of next-generation therapeutics and diagnostic tools. Future research should focus on exploring its potential in other areas, such as targeted drug delivery and enzyme inhibition, to further unlock its value in biomedical applications.